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Compound of Interest

Compound Name: YS 035 hydrochloride

Cat. No.: B1662548 Get Quote

Technical Support Center: YS 035 Hydrochloride
This guide provides troubleshooting advice and answers to frequently asked questions

regarding the solubility and handling of YS 035 hydrochloride in experimental settings. Our

goal is to help you minimize precipitation and ensure the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is YS 035 hydrochloride and what are its key properties?

YS 035 hydrochloride is a calcium channel blocker used by researchers to study the role of

calcium currents in cellular electrophysiology, particularly in smooth muscle and neuronal cells.

[1] It is a derivative of verapamil and acts as a Ca2+ antagonist, inhibiting calcium ion uptake

and mitochondrial efflux.[1][2] Its physicochemical properties are summarized below.

Table 1: Physicochemical Properties of YS 035 Hydrochloride
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Property Value

Chemical Name
N,N-Bis-(3,4-dimethoxyphenylethyl)-N-

methylamine hydrochloride[3]

Molecular Formula C₂₁H₂₉NO₄ • HCl[1][3]

Molecular Weight 395.9 g/mol [1]

Appearance White to off-white crystalline solid[1][2]

Melting Point 179-181°C[4]

Storage Desiccate at Room Temperature[2]

Q2: I'm observing precipitation after diluting my YS 035 hydrochloride stock solution into an

aqueous buffer. What are the common causes?

Precipitation of YS 035 hydrochloride upon dilution into aqueous buffers is a common issue

that can stem from several factors:

Exceeding Aqueous Solubility: While YS 035 hydrochloride is reported to be soluble up to

100 mM in pure water, its solubility can be significantly lower in buffers, especially those with

a specific pH or high salt concentration.[2][4] For instance, its solubility in PBS at pH 7.2 is

noted to be 5 mg/mL.[1][2]

Solvent Shock: Rapidly diluting a concentrated organic stock solution (e.g., in DMSO) into an

aqueous buffer can cause the compound to "crash out" of solution. The DMSO disperses

quickly, leaving the compound in an environment where it is less soluble.[5]

pH Effects: The solubility of hydrochloride salts of weak bases is often pH-dependent.[6][7]

As the pH of the buffer increases and approaches the pKa of the compound, the equilibrium

can shift towards the less soluble free base form, leading to precipitation.

Common Ion Effect: The presence of chloride ions in the buffer (e.g., in phosphate-buffered

saline or from HCl used for pH adjustment) can decrease the solubility of hydrochloride salts.

[6][8]
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Low Temperature: Preparing solutions at low temperatures (e.g., on ice) can reduce the

solubility of the compound.

Q3: How can I prevent or minimize the precipitation of YS 035 hydrochloride in my

experiments?

Several strategies can be employed to improve the solubility and prevent the precipitation of

YS 035 hydrochloride.

Table 2: Troubleshooting Strategies for YS 035 Hydrochloride Precipitation
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Strategy Description Key Considerations

Optimize pH

The solubility of hydrochloride

salts typically increases at a

lower pH.[6][8] Experiment

with slightly more acidic

buffers, staying within the

tolerated range for your

experimental system.

Ensure the chosen pH does

not adversely affect your cells,

proteins, or assay

performance.

Use a Co-Solvent

Prepare a high-concentration

stock solution in an organic

solvent like DMSO.[1][2] Keep

the final concentration of the

organic solvent in your

aqueous solution as low as

possible (ideally <1%).[5][9]

Always include a vehicle

control (buffer with the same

final DMSO concentration) in

your experiments to account

for any solvent effects.

Stepwise Dilution

Instead of a single large

dilution, perform a series of

smaller, stepwise dilutions.

This gradual reduction in

solvent concentration helps

prevent solvent shock.[9]

An example protocol is

provided in the "Experimental

Protocols" section below.

Control Temperature

Gentle warming of the

aqueous buffer (e.g., to 37°C)

before adding the compound

stock can help improve

solubility.[9]

Do not overheat, as it may

degrade the compound or

affect buffer components.

Increase Mixing

Add the stock solution

dropwise into the aqueous

buffer while vortexing or

stirring vigorously. This

promotes rapid dispersal and

prevents localized high

concentrations that can trigger

precipitation.[5]

Ensure thorough mixing before

use.
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Consider Buffer Choice

If the common ion effect is

suspected, consider using a

buffer that does not contain

chloride ions.

This may require significant

changes to your experimental

protocol and validation.

Below is a workflow to help you troubleshoot precipitation issues.
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Troubleshooting Precipitation

Precipitation Observed

Is the final concentration
too high?

Lower the final
working concentration.

Yes

Is the final DMSO
concentration >1%?

No

Problem Solved

Increase stock concentration
to reduce DMSO volume.

Yes

Was the dilution
performed correctly?

No

Use stepwise dilution
into vortexing buffer.

No

Is the buffer pH
suitable?

Yes

Test a slightly
more acidic buffer.

No

Yes

Click to download full resolution via product page

Caption: A decision-making workflow for troubleshooting precipitation.
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Experimental Protocols
Protocol 1: Preparation of YS 035 Hydrochloride Working Solution from DMSO Stock

This protocol is designed to minimize precipitation when diluting a DMSO stock solution into an

aqueous buffer.

Materials:

YS 035 hydrochloride powder

High-purity, anhydrous DMSO

Target aqueous experimental buffer (e.g., PBS, HEPES)

Sterile microcentrifuge tubes

Methodology:

Prepare a Concentrated Primary Stock (e.g., 10 mg/mL in DMSO):

Accurately weigh the desired amount of YS 035 hydrochloride powder.

Add the appropriate volume of anhydrous DMSO. Based on a molecular weight of 395.9

g/mol , adding 252.6 µL of DMSO to 10 mg of powder will yield a 100 mM stock. For a 10

mg/mL stock (~25.26 mM), add 1 mL of DMSO to 10 mg of powder.

Vortex thoroughly for 1-2 minutes until the compound is completely dissolved. Gentle

warming (to 37°C) or brief sonication can aid dissolution.[9]

Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and store at

-20°C or -80°C, protected from light.

Prepare an Intermediate Dilution (in DMSO):

This step is crucial for preventing solvent shock.[5][9]
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Prepare an intermediate dilution of your primary stock solution in DMSO. For example,

dilute the 10 mg/mL stock 1:10 in DMSO to get a 1 mg/mL solution.

Prepare the Final Working Solution (in Aqueous Buffer):

Warm your target aqueous buffer to your experimental temperature (e.g., 37°C).

Vigorously vortex or stir the aqueous buffer.

While the buffer is mixing, slowly add the required volume of the intermediate DMSO stock

to achieve the final desired concentration. Ensure the final DMSO concentration remains

below 1% (ideally below 0.5%).

Continue vortexing for another 30-60 seconds to ensure complete mixing.

Use the final working solution immediately to prevent the compound from precipitating

over time.

Solution Preparation Workflow

1. Prepare Primary Stock
(e.g., 10 mg/mL in DMSO)

2. Prepare Intermediate Stock
(e.g., 1 mg/mL in DMSO)

4. Add Intermediate Stock to
Vortexing Aqueous Buffer

3. Warm Aqueous Buffer
(e.g., to 37°C)

5. Use Immediately
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Click to download full resolution via product page

Caption: Recommended workflow for preparing aqueous working solutions.

Underlying Principles
Understanding Hydrochloride Salt Solubility

The solubility of a hydrochloride salt like YS 035 is governed by an equilibrium between its

ionized (more soluble) form and its free base (less soluble) form. This equilibrium is highly

dependent on the pH of the solution and the presence of other ions.

Factors Affecting YS 035 HCl Solubility

YS 035 HCl
Solubility

Buffer pH

Lower pH
increases solubility

Common Ion Effect
(e.g., Cl⁻)

Decreases
solubility

Temperature

Higher temp.
increases solubility

Co-Solvent
(e.g., DMSO)

Increases
solubility

Click to download full resolution via product page

Caption: Key factors influencing the solubility of YS 035 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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